Cas no 249277-75-6 (1,1'-Biphenyl, 3-methoxy-2-methyl-6-nitro-)

1,1'-Biphenyl, 3-methoxy-2-methyl-6-nitro- structure
249277-75-6 structure
Product Name:1,1'-Biphenyl, 3-methoxy-2-methyl-6-nitro-
CAS No:249277-75-6
MF:C14H13NO3
MW:243.257923841476
CID:1419096
PubChem ID:71357882
Update Time:2025-04-20

1,1'-Biphenyl, 3-methoxy-2-methyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 3-methoxy-2-methyl-6-nitro-
    • 1-methoxy-2-methyl-4-nitro-3-phenylbenzene
    • DTXSID80781921
    • 249277-75-6
    • 3-Methoxy-2-methyl-6-nitro-1,1'-biphenyl
    • Inchi: 1S/C14H13NO3/c1-10-13(18-2)9-8-12(15(16)17)14(10)11-6-4-3-5-7-11/h3-9H,1-2H3
    • InChI Key: SPRJSMQWXFGFSS-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=C(C(C2C=CC=CC=2)=C1C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 243.08959
  • Monoisotopic Mass: 243.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • PSA: 52.37
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